Cas no 1361899-68-4 (2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361899-68-4
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912481
• Update Time: 2025-06-12

2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-9(17-10(12,13)14)4-7(2-3-15)8(5-11)16-6/h4H,2,5H2,1H3
• InChI Key： MXTCYSBYXSZJQD-UHFFFAOYSA-N
• SMILES： FCC1C(CC#N)=CC(=C(C)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

Professional Introduction to 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361899-68-4)

2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile, identified by its CAS number 1361899-68-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a fluoromethyl group, a methyl substituent, and a trifluoromethoxy group, contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug discovery.

The fluoromethyl group in the molecular structure of 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile is a key feature that enhances its reactivity and biological activity. Fluorinated compounds are well-documented for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties in drug molecules. The introduction of fluorine atoms into organic molecules often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds particularly valuable in the development of pharmaceuticals. In recent years, there has been a surge in research focused on fluorinated pyridines due to their role as key pharmacophores in various therapeutic agents.

The methyl substituent at the 6-position of the pyridine ring further modulates the electronic properties of the molecule. Methyl groups are commonly used in medicinal chemistry to influence the conformational flexibility and solubility of drug candidates. They can also serve as anchor points for further functionalization, allowing chemists to tailor the properties of the compound for specific biological targets. The presence of both fluoromethyl and methyl groups in 2-(Fluoromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile suggests that it may exhibit enhanced binding interactions with biological receptors, making it a promising candidate for further exploration in drug design.

The trifluoromethoxy group at the 5-position adds another layer of complexity to the molecular structure. Trifluoromethoxy groups are known for their ability to enhance binding affinity and metabolic stability, similar to fluoromethyl groups. Additionally, they can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets. The combination of these three functional groups—fluoromethyl strong>, < strong>methyl strong>, and trifluoromethoxy strong >—makes 2-(< strong >Fluoromethyl strong >)-6-(< strong >methyl strong >)-5-(< strong >trifluoromethoxy strong >)pyridine-3-acetonitrile a structurally diverse and functionally rich compound with potential applications across multiple therapeutic areas.

In recent years, there has been growing interest in developing novel heterocyclic compounds for medicinal applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those containing fluorinated substituents have shown particular promise due to their improved pharmacological profiles. For instance, studies have demonstrated that fluorinated pyridines can enhance the efficacy of drugs by improving their bioavailability and reducing off-target effects.

The synthesis of 2-(< strong >Fluoromethyl strong >)-6-(< strong >methyl strong >)-5-(< strong >trifluoromethoxy strong >)pyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of each functional group—fluoromethyl strong>, < strong>methyl strong>, and trifluoromethoxy strong >—must be carefully controlled to ensure the desired molecular architecture is achieved. Advanced synthetic techniques, such as cross-coupling reactions and metal-catalyzed transformations, are often employed in the preparation of such complex molecules.

The potential applications of 2-(< strong >Fluoromethyl strong >)-6-(< strong >methyl strong >)-5-(< strong >trifluoromethoxy strong >)pyridine-3-acetonitrile extend beyond traditional pharmaceuticals. It has shown promise as a building block for more complex molecules in synthetic chemistry, enabling researchers to design novel compounds with tailored biological activities. Additionally, its unique structural features make it an attractive candidate for use in materials science applications where fluorinated compounds are valued for their thermal stability and chemical resistance.

Ongoing research is exploring new ways to leverage the properties of fluorinated pyridines like 2-(< strong >Fluoromethyl strong >)-6-(< strong >methyl strong >)-5-(< strong >trifluoromethoxy strong>)pyridine-3-acetonitrile. Studies are focusing on understanding how these compounds interact with biological targets at a molecular level, which could lead to the development of more effective drugs with fewer side effects. Furthermore, computational methods are being employed to predict the behavior of these molecules before they are synthesized in the lab, streamlining the drug discovery process.

In conclusion, 2-(< strong >Fluoromethyl сильный > p сильный > p сильный > p сильный > p сильный > p сильный > p сильный > p сильный > p